Cas no 245725-85-3 (3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole
• CAS No: 245725-85-3
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 3065311
• PubChem ID: 701728
• Update Time: 2025-10-28

3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-phenyl-4-phenylsulfanyl-1H-pyrazole
• 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole
• SR-01000499946
• 3,5-dimethyl-1-phenyl-4-(phenylthio)-1H-pyrazole
• CCG-112619
• 3,5-dimethyl-1-phenyl-4-(phenylsulfenyl)-1h-pyrazole
• UPCMLD0ENAT0500-2254:001
• 3,5-dimethyl-1-phenyl-4-phenylsulfanylpyrazole
• F0049-0008
• ChemDiv3_003752
• 245725-85-3
• BRD-K09130362-001-02-9
• HMS1483K12
• EU-0079339
• BRD-K09130362-001-01-1
• Z56759002
• AKOS000520196
• SR-01000499946-1
• IDI1_021662

• MDL： MFCD00562790
• Inchi： 1S/C17H16N2S/c1-13-17(20-16-11-7-4-8-12-16)14(2)19(18-13)15-9-5-3-6-10-15/h3-12H,1-2H3
• InChI Key： MSKNAGFAQODHEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 280.10341969Da
• Monoisotopic Mass: 280.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.1Ų

Additional information on 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole

3,5-Dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole: A Comprehensive Overview

3,5-Dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole, also known by its CAS number 245725-85-3, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrazole family, a class of five-membered aromatic heterocycles with two nitrogen atoms. The presence of methyl and phenyl groups, along with a phenylsulfanyl substituent, imparts distinctive electronic and steric properties to this molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole typically involves multi-step processes that leverage the reactivity of pyrazole derivatives. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as cyclization reactions and nucleophilic substitutions. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazole ring system under mild conditions. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole has shown promise in several areas. One notable application is its role as an intermediate in drug discovery programs. The compound's ability to act as a scaffold for bioactive molecules has been exploited in the development of potential therapeutic agents targeting various diseases. For example, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways.

The electronic properties of 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole make it an interesting candidate for materials science applications as well. Its conjugated system and sulfur-containing substituent contribute to its optical and electronic characteristics, which could be harnessed in the design of new materials for optoelectronic devices. Researchers have recently investigated its use in organic light-emitting diodes (OLEDs), where its emissive properties under specific conditions demonstrate potential for next-generation display technologies.

The study of 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole has also extended into environmental chemistry. Its stability under various conditions and its ability to interact with metal ions have led to explorations in heavy metal ion coordination chemistry. This could pave the way for innovative solutions in water purification technologies, where such compounds might serve as effective chelating agents.

In conclusion, 3,5-dimethyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazole, with its unique structure and versatile properties, continues to be a focal point in diverse areas of chemical research. From drug discovery to materials science and environmental applications, this compound exemplifies the interdisciplinary nature of modern chemical research. As advancements in synthetic methods and characterization techniques continue to evolve, so too will our understanding and utilization of this intriguing molecule.